Cas no 1343593-67-8 (4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide)

• Product Name: 4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide
• CAS No: 1343593-67-8
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5763274
• PubChem ID: 63038820
• Update Time: 2025-05-28

4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1139995
• 4-(2,5-dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide
• 1343593-67-8
• AKOS012338187
• CS-0292718
• 4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide

• Inchi： 1S/C10H17N3O3/c1-2-12-7(10(11)16)5-6-13-8(14)3-4-9(13)15/h7,12H,2-6H2,1H3,(H2,11,16)
• InChI Key： SXKLPLDANPAETB-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CCC(C(N)=O)NCC)=O

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide

Recent Advances in the Study of 4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide (CAS: 1343593-67-8)

The compound 4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide (CAS: 1343593-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine dione and ethylamino butanamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a versatile intermediate in the synthesis of biologically active molecules. Researchers have explored its utility in the development of novel protease inhibitors and modulators of protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide exhibit potent inhibitory activity against specific cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable absorption and distribution characteristics. In vivo studies conducted in rodent models indicated that 4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide has good oral bioavailability and can effectively cross the blood-brain barrier, making it a candidate for central nervous system (CNS) targeted therapies. These findings were corroborated by a recent preprint on bioRxiv, which highlighted the compound's potential in treating neurodegenerative disorders.

Another significant advancement is the exploration of this molecule's role in targeted drug delivery systems. Researchers have successfully conjugated 4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide with nanoparticles to enhance the specificity and efficacy of chemotherapeutic agents. A 2024 study in Advanced Drug Delivery Reviews reported that such conjugates demonstrated reduced off-target effects and improved tumor accumulation in preclinical models of breast cancer.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing potential side effects. Current research efforts are directed toward structure-activity relationship (SAR) studies to identify more potent and selective analogs. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(2,5-Dioxopyrrolidin-1-yl)-2-(ethylamino)butanamide (CAS: 1343593-67-8) represents a promising scaffold for drug discovery, with applications spanning from protease inhibition to targeted cancer therapy. Continued research into its pharmacological properties and therapeutic potential is expected to yield significant breakthroughs in the coming years.